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Compound of Interest

Compound Name: 15(R)-Iloprost

Cat. No.: B8057883 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

15(R)-Iloprost is a stereoisomer of Iloprost, a synthetic analog of prostacyclin (PGI₂). Iloprost

is a potent vasodilator and inhibitor of platelet aggregation, with clinical applications in

pulmonary arterial hypertension and certain vascular diseases.[1][2][3] For in vitro and in vivo

research, the preparation of a concentrated stock solution is a critical first step. Dimethyl

sulfoxide (DMSO) is a common solvent for this purpose due to its ability to dissolve a wide

range of organic molecules. This document provides a detailed protocol for the dissolution of

15(R)-Iloprost in DMSO, ensuring a stable and usable stock solution for experimental

applications.

Physicochemical Properties and Solubility Data
A summary of the key physicochemical properties and solubility of 15(R)-Iloprost is presented

in the table below. This data is essential for calculating the required amounts for stock solution

preparation and for understanding the compound's behavior in different solvents.
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Property Value Reference(s)

Molecular Formula C₂₂H₃₂O₄ [4]

Molecular Weight 360.5 g/mol [4]

CAS Number 85026-51-3

Appearance

Typically supplied as a solution

in methyl acetate or as a neat

oil

Solubility in DMSO ~25 mg/mL

Solubility in Ethanol ~30 mg/mL

Solubility in DMF ~25 mg/mL

Solubility in PBS (pH 7.2) ~0.5 mg/mL

Storage (as supplied) -20°C

Storage (in DMSO)
-20°C for up to 1 month, -80°C

for up to 6 months

Experimental Protocol: Preparation of a 15(R)-
Iloprost Stock Solution in DMSO
This protocol describes the preparation of a 10 mg/mL stock solution of 15(R)-Iloprost in
DMSO. The concentration can be adjusted based on experimental needs, ensuring it does not

exceed the maximum solubility.

Materials:

15(R)-Iloprost (as supplied, likely in methyl acetate)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Pipettes and sterile tips

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.caymanchem.com/product/10043
https://www.caymanchem.com/product/10043
https://www.benchchem.com/product/b8057883?utm_src=pdf-body
https://www.benchchem.com/product/b8057883?utm_src=pdf-body
https://www.benchchem.com/product/b8057883?utm_src=pdf-body
https://www.benchchem.com/product/b8057883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8057883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gentle stream of nitrogen gas

Vortex mixer

(Optional) Ultrasonic water bath

Procedure:

Preparation of 15(R)-Iloprost:

If 15(R)-Iloprost is supplied in methyl acetate, the solvent must first be removed.

Under a gentle stream of nitrogen gas, carefully evaporate the methyl acetate from the vial

containing the 15(R)-Iloprost.

Ensure all the solvent has evaporated, leaving behind the neat oil of 15(R)-Iloprost.

Dissolution in DMSO:

Immediately add the desired volume of anhydrous DMSO to the vial containing the dried

15(R)-Iloprost. For a 10 mg/mL stock solution, add 100 µL of DMSO for every 1 mg of

15(R)-Iloprost.

Cap the vial securely.

Mixing:

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure there are no visible particulates.

Ultrasonication (if necessary):

If the compound does not fully dissolve with vortexing, place the vial in an ultrasonic water

bath.

Sonicate for 5-10 minute intervals until the solution is clear.

Storage:
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Safety Precautions:

15(R)-Iloprost should be handled as a hazardous material.

Conduct all procedures in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Avoid inhalation, ingestion, and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Diagrams
Experimental Workflow for Preparing 15(R)-Iloprost
Stock Solution
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Step 1: Preparation of 15(R)-Iloprost

Step 2: Dissolution and Storage

Start with 15(R)-Iloprost
in Methyl Acetate

Evaporate Methyl Acetate
(Nitrogen Stream)

Obtain Neat Oil of
15(R)-Iloprost

Add Anhydrous DMSO

Vortex/Sonicate
until Dissolved

Aliquot into
Single-Use Vials

Store at -20°C or -80°C
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Caption: Workflow for preparing a 15(R)-Iloprost stock solution in DMSO.

Signaling Pathway of Iloprost Analogs
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Iloprost Analogs
(e.g., 15(R)-Iloprost)
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Caption: Simplified signaling pathway of Iloprost analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Inhaled iloprost for the control of pulmonary hypertension - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8057883?utm_src=pdf-body-img
https://www.benchchem.com/product/b8057883?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2686263/
https://www.researchgate.net/publication/26247079_Inhaled_iloprost_for_the_control_of_pulmonary_hypertension
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8057883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. researchgate.net [researchgate.net]

4. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for Dissolving 15(R)-
Iloprost in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8057883#protocol-for-dissolving-15-r-iloprost-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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